Cas no 1896866-80-0 (4-amino-4-(4-chlorophenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol
• CAS No: 1896866-80-0
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6082041
• PubChem ID: 115035311
• Update Time: 2025-07-02

4-amino-4-(4-chlorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol
• 1896866-80-0
• EN300-1986733

• Inchi： 1S/C12H16ClNO/c13-10-3-1-9(2-4-10)12(14)7-5-11(15)6-8-12/h1-4,11,15H,5-8,14H2
• InChI Key： MEGYICYJDBDFII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol

Research Briefing on 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol (CAS: 1896866-80-0): Recent Advances and Applications

The compound 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol (CAS: 1896866-80-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing provides a comprehensive overview of the latest scientific developments surrounding this compound, focusing on its synthesis, biological activities, and potential clinical applications.

Recent studies have demonstrated that 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Its cyclohexane scaffold with both amino and hydroxyl functional groups at the 1 and 4 positions, respectively, makes it particularly valuable for drug discovery programs targeting central nervous system disorders. The presence of the 4-chlorophenyl moiety further enhances its potential as a building block for compounds with improved pharmacokinetic properties.

In terms of synthetic methodology, a 2023 study published in the Journal of Medicinal Chemistry reported an optimized route for the preparation of 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol with improved yield (78%) and purity (>99%). The researchers employed a novel catalytic hydrogenation approach using a ruthenium-based catalyst under mild conditions, which significantly reduced the formation of byproducts compared to traditional methods. This advancement in synthesis has important implications for scaling up production of this compound for pharmaceutical applications.

Pharmacological investigations have revealed promising results for derivatives of 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol. A recent preclinical study demonstrated that certain N-substituted derivatives exhibit potent σ1 receptor affinity (Ki values in the nanomolar range), suggesting potential applications in the treatment of neuropathic pain and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, as confirmed by in vivo studies in rodent models, further supports its potential as a central nervous system drug candidate.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. Researchers have identified that modifications at the amino group significantly influence receptor binding affinity, while alterations to the hydroxyl group affect metabolic stability. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), have guided the design of second-generation derivatives with improved drug-like properties.

The safety profile of 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol has been evaluated in recent toxicological studies. Acute toxicity tests in animal models showed favorable results, with no significant adverse effects observed at therapeutic doses. However, chronic toxicity data is still being collected, and further investigations are needed to fully assess its safety profile for potential human use.

From a commercial perspective, the global market for 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol is expected to grow significantly in the coming years, driven by increasing research activities in neurological drug development. Several pharmaceutical companies have included this compound in their drug discovery pipelines, particularly for programs targeting Alzheimer's disease and chronic pain management.

In conclusion, 4-amino-4-(4-chlorophenyl)cyclohexan-1-ol (CAS: 1896866-80-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to explore its applications and optimize its properties, making it a compound of significant interest in the pharmaceutical industry. Future studies should focus on clinical translation of the most promising derivatives and further elucidation of its mechanism of action at the molecular level.